molecular formula Lu2O12W3-18 B577215 Dilutetium tritungsten dodecaoxide CAS No. 13568-59-7

Dilutetium tritungsten dodecaoxide

Cat. No.: B577215
CAS No.: 13568-59-7
M. Wt: 1093.442
InChI Key: JLHHXNGNPLWTSH-UHFFFAOYSA-N
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Description

Dilutetium tritungsten dodecaoxide, with the theoretical formula Lu₂W₃O₁₂, is a complex oxide comprising lutetium (Lu), tungsten (W), and oxygen (O). These dodecaoxides belong to a class of mixed-metal oxides characterized by high thermal stability, dense crystalline structures, and applications in catalysis, ceramics, and optical materials.

Theoretical studies suggest that Lu₂W₃O₁₂ would adopt a cubic or orthorhombic crystal system, similar to Al₂W₃O₁₂, with tungsten atoms occupying octahedral sites and lutetium in interstitial positions. Its molecular weight is estimated at ~1,010.2 g/mol (based on lutetium’s atomic mass), significantly higher than aluminum-based analogs due to lutetium’s heavier lanthanide classification .

Properties

CAS No.

13568-59-7

Molecular Formula

Lu2O12W3-18

Molecular Weight

1093.442

IUPAC Name

lutetium(3+);oxygen(2-);tungsten

InChI

InChI=1S/2Lu.12O.3W/q2*+3;12*-2;;;

InChI Key

JLHHXNGNPLWTSH-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Lu+3].[Lu+3].[W].[W].[W]

Synonyms

dilutetium tritungsten dodecaoxide

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural Comparison of Key Compounds

Compound Formula Molecular Weight (g/mol) Crystal System Key Applications
Dilutetium Tritungsten Dodecaoxide Lu₂W₃O₁₂ ~1,010.2 Cubic (assumed) High-density ceramics
Dialuminium Tritungsten Dodecaoxide Al₂W₃O₁₂ 797.48 Cubic Catalysis, Refractories
Tris[oxalato(2-)]dilutetium Lu₂(C₂O₄)₃ ~690.0 N/A Chemical intermediates

Table 2: Thermal and Chemical Stability

Compound Thermal Stability (°C) Reactivity with HCl Solubility in Water
Lu₂W₃O₁₂ (theoretical) ~1,100 Low Insoluble
Al₂W₃O₁₂ >1,200 Moderate Insoluble
WO₃·2H₂O <300 High Partially soluble

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